6-Chloro-2,4-difluoro-3-methylbenzaldehyde

• IUPAC Name: 6-chloro-2,4-difluoro-3-methylbenzaldehyde
• InChI: InChI=1S/C8H5ClF2O/c1-4-7(10)2-6(9)5(3-12)8(4)11/h2-3H,1H3
• InChI Key: LVQXXSZQUSARQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1F)Cl)C=O)F
• Molecular Formula: C8H5ClF2O
• DSSTOX Substance ID: DTXSID501252237
• Molecular Weight: 190.57 g/mol
• CAS RN: 1706435-05-3

Description

6-Chloro-2,4-difluoro-3-methylbenzaldehyde (6-Cl-2,4-DFMBA) is an important intermediate in the synthesis of various compounds and has been widely used in the pharmaceutical and agrochemical industries. It is a colorless solid with a melting point of 153-155 °C and a boiling point of 246-248 °C. 6-Cl-2,4-DFMBA is soluble in most organic solvents and has a high solubility in water. Its structure consists of a benzene ring with two fluorine atoms, a chlorine atom, and a methyl group attached to the ring. 6-Cl-2,4-DFMBA is an important precursor for the synthesis of various compounds and has been used in a variety of applications.

Scientific Research Applications

1. Synthesis Methods

Various methods for synthesizing related compounds have been explored in scientific research. For instance, Daniewski et al. (2002) developed efficient methods for preparing 2-chloro-6-methylbenzoic acid, which could potentially be applicable to similar compounds like 6-Chloro-2,4-difluoro-3-methylbenzaldehyde. These methods involve nucleophilic aromatic substitution and carbonylation, suitable for kilogram-scale preparation (Daniewski et al., 2002).

2. Transformation by Anaerobic Bacteria

Neilson et al. (1988) studied the transformation of various halogenated aromatic aldehydes by anaerobic bacteria. This research is relevant as it provides insights into how similar compounds to this compound might be transformed in environmental or biological contexts (Neilson et al., 1988).

3. Chromatographic Analysis

Chromatographic techniques have been employed to analyze similar compounds, as demonstrated by Korhonen and Knuutinen (1984). They separated a mixture of chlorinated 4-hydroxybenzaldehydes using non-polar SE-30 capillary columns. Such techniques could be applicable for analyzing this compound (Korhonen & Knuutinen, 1984).

4. Schiff Base Complexes

Chohan et al. (2003) explored the synthesis of Schiff base complexes from benzaldehyde derivatives, which may include compounds like this compound. These complexes were investigated for their antibacterial properties, demonstrating the potential biomedical applications of such compounds (Chohan et al., 2003).

5. Environmental and Biological Implications

The environmental and biological transformations of similar compounds have been a focus of research. For instance, Moteki et al. (2016) studied the production of methylbenzaldehydes, which are structurally related to this compound, in ethanol upgrading reactions. These findings could be relevant for understanding the fate and impact of similar compounds in biological and environmental settings (Moteki et al., 2016).